![molecular formula C12H10O2S B13559610 5-((Phenylthio)methyl)furan-2-carbaldehyde](/img/structure/B13559610.png)
5-((Phenylthio)methyl)furan-2-carbaldehyde
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Overview
Description
5-((Phenylthio)methyl)furan-2-carbaldehyde is an organic compound with the molecular formula C12H10O2S It is a furan derivative where a phenylthio group is attached to the furan ring at the 5-position, and an aldehyde group is present at the 2-position
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-((Phenylthio)methyl)furan-2-carbaldehyde can be achieved through several methods. One common approach involves the Vilsmeier-Haack reaction, where furan is reacted with a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the aldehyde group at the 2-position . The phenylthio group can be introduced via a nucleophilic substitution reaction, where a suitable phenylthio precursor reacts with the furan derivative under basic conditions .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the principles of scale-up from laboratory synthesis to industrial production would involve optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity while minimizing costs and environmental impact.
Chemical Reactions Analysis
Types of Reactions
5-((Phenylthio)methyl)furan-2-carbaldehyde undergoes various chemical reactions, including:
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Substitution: Nucleophiles such as thiols, amines, or halides
Major Products Formed
Oxidation: 5-((Phenylthio)methyl)furan-2-carboxylic acid
Reduction: 5-((Phenylthio)methyl)furan-2-methanol
Substitution: Various substituted furan derivatives depending on the nucleophile used
Scientific Research Applications
5-((Phenylthio)methyl)furan-2-carbaldehyde has several scientific research applications:
Mechanism of Action
The mechanism of action of 5-((Phenylthio)methyl)furan-2-carbaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity . The phenylthio group can also interact with hydrophobic pockets in proteins, affecting their function .
Comparison with Similar Compounds
Similar Compounds
5-((4-Chlorophenoxy)methyl)furan-2-carbaldehyde: Similar structure but with a chlorophenoxy group instead of a phenylthio group.
5-((4-Methoxyphenyl)methyl)furan-2-carbaldehyde: Similar structure but with a methoxyphenyl group instead of a phenylthio group.
Uniqueness
5-((Phenylthio)methyl)furan-2-carbaldehyde is unique due to the presence of both a phenylthio group and an aldehyde group on the furan ring.
Properties
Molecular Formula |
C12H10O2S |
---|---|
Molecular Weight |
218.27 g/mol |
IUPAC Name |
5-(phenylsulfanylmethyl)furan-2-carbaldehyde |
InChI |
InChI=1S/C12H10O2S/c13-8-10-6-7-11(14-10)9-15-12-4-2-1-3-5-12/h1-8H,9H2 |
InChI Key |
VQFUFNYNDLCCSC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)SCC2=CC=C(O2)C=O |
Origin of Product |
United States |
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